Cas no 2097930-74-8 (1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 2097930-74-8
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 6421576
• PubChem ID: 156590675
• Update Time: 2025-10-28

1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• 1-[(3-Methoxyphenyl)methyl]-3-[(4-methylphenyl)methyl]-4a,5,6,7,8,8a-hexahydropyrido[2,3-d]pyrimidine-2,4-dione
• 2097930-74-8

• Inchi： 1S/C23H27N3O3/c1-16-8-10-17(11-9-16)14-26-22(27)20-7-4-12-24-21(20)25(23(26)28)15-18-5-3-6-19(13-18)29-2/h3,5-6,8-11,13,20-21,24H,4,7,12,14-15H2,1-2H3
• InChI Key： VCRWBKBSDPUJMZ-UHFFFAOYSA-N
• SMILES： O=C1C2CCCNC2N(CC2C=CC=C(C=2)OC)C(N1CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 393.20524173g/mol
• Monoisotopic Mass: 393.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.9Ų

Additional information on 1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

1-(3-Methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione: A Comprehensive Overview

The compound 1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione, identified by the CAS number 2097930-74-8, is a complex organic molecule with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of pyrido[2,3-d]pyrimidine derivatives, which are known for their potential applications in drug discovery and materials science. The molecule's structure features a pyrido[2,3-d]pyrimidine core with two substituted methyl groups attached to the phenyl rings at positions 1 and 3. The substituents are a methoxy group on one phenyl ring and a methyl group on the other.

Recent studies have highlighted the significance of pyrido[2,3-d]pyrimidine derivatives in medicinal chemistry. These compounds have been explored for their potential as kinase inhibitors, which are crucial in the development of anticancer therapies. The presence of electron-donating groups like methoxy and methyl on the phenyl rings enhances the molecule's ability to interact with biological targets. This makes 1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione a promising candidate for further investigation in this area.

In addition to its biological applications, this compound has also been studied for its electronic properties. The pyrido[2,3-d]pyrimidine core is known to exhibit aromaticity and conjugation effects that can be advantageous in optoelectronic materials. Researchers have explored the use of such compounds in organic light-emitting diodes (OLEDs) and photovoltaic devices. The substitution pattern of this molecule may influence its electronic behavior and stability under various conditions.

The synthesis of 1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic methodologies have made it possible to achieve higher yields and better control over the stereochemistry of such complex molecules. These improvements are expected to facilitate further research into their properties and applications.

From an environmental perspective, 1-(3-methoxyphenyl)methyl-3-(4-methylphenyl)methyl-1H,